Cas no 2680736-56-3 (benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate)

• Product Name: benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate
• CAS No: 2680736-56-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6441372
• PubChem ID: 165911268
• Update Time: 2025-06-29

benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate
• 2680854-70-8
• EN300-28277786
• 2680671-48-9
• EN300-28277788
• benzyl N-[(1s,3s)-3-(cyanomethyl)cyclobutyl]carbamate
• EN300-28277787
• benzyl N-[(1r,3r)-3-(cyanomethyl)cyclobutyl]carbamate
• 2680736-56-3

• Inchi： 1S/C14H16N2O2/c15-7-6-12-8-13(9-12)16-14(17)18-10-11-4-2-1-3-5-11/h1-5,12-13H,6,8-10H2,(H,16,17)
• InChI Key： UPOVCWXFEPLPNJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CC(CC#N)C1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate

Benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate (CAS No. 2680736-56-3): A Comprehensive Overview

Benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate (CAS No. 2680736-56-3) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate is composed of a benzyl group attached to a carbamate moiety, which is further linked to a cyclobutyl ring containing a cyanomethyl group. This intricate arrangement confers the compound with unique physicochemical properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of small molecules with specific structural features in modulating biological processes. Benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate has been shown to exhibit potent activity against various targets, including enzymes and receptors, which are crucial in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate has also been evaluated for its potential as a lead compound in drug discovery. Its ability to cross cell membranes and interact with intracellular targets makes it a valuable tool for developing new therapeutic strategies. Preclinical studies have indicated that this compound can be effectively delivered to target tissues, suggesting its potential for use in both oral and parenteral formulations.

The pharmacokinetic profile of benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate has been extensively studied to understand its behavior in biological systems. Data from animal models have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing its use in clinical settings and ensuring its safety and efficacy.

One of the key challenges in drug development is overcoming resistance mechanisms that can limit the effectiveness of therapeutic agents. Research has shown that benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate can potentially overcome resistance by targeting multiple pathways simultaneously. This multifaceted approach enhances its therapeutic potential and broadens its application spectrum.

The safety profile of benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate has also been a focus of recent studies. Toxicological evaluations have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. These results are encouraging and support further clinical development.

In conclusion, benzyl N-[3-(cyanomethyl)cyclobutyl]carbamate (CAS No. 2680736-56-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its use in clinical settings.